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Compound of Interest

Compound Name:
(2-Carboxyethyl)dimethyl-d6-

sulfonium Chloride

Cat. No.: B12299171

Get Quote

Executive Summary
Dimethylsulfoniopropionate-d6 Hydrochloride (DMSP-d6 HCl) is the stable isotope-labeled

analog of DMSP, a critical marine metabolite and osmolyte. It serves as the "gold standard"

Internal Standard (IS) for the absolute quantification of DMSP in complex matrices (seawater,

coral tissue, algal cultures) via Isotope Dilution Mass Spectrometry (IDMS).

This guide provides a definitive reference for the molecular weight, isotopic enrichment

specifications, and self-validating quantification protocols for DMSP-d6 HCl. By utilizing the

deuterated isotopologue, researchers can eliminate matrix effects and ionization suppression

inherent in HILIC-MS/MS workflows.

Chemical Identity & Physicochemical Properties
Structural Specifications
DMSP-d6 HCl is characterized by the substitution of six hydrogen atoms with deuterium (
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H) on the two methyl groups attached to the sulfonium center. This specific labeling pattern (

) is chosen because the methyl groups are chemically stable and provide a distinct mass shift
(+6 Da) that avoids interference from naturally occurring

S or

C isotopes.

Property Native DMSP HCl DMSP-d6 HCl (Labeled)

Chemical Formula

IUPAC Name

(2-

Carboxyethyl)dimethylsulfoniu

m chloride

(2-

Carboxyethyl)bis(trideuteromet

hyl)sulfonium chloride

CAS Number 4337-33-1 (Native)
1246341-06-9 (Zwitterion

base)

Appearance White crystalline solid White crystalline solid

Hygroscopicity High (deliquescent) High (store desicated)

Molecular Weight Calculations
Precise molecular weight is critical for gravimetric preparation of stock solutions. The values

below are calculated using standard atomic weights (H=1.008, D=2.014, C=12.011, O=15.999,

S=32.06, Cl=35 .45).

Native DMSP HCl MW:

DMSP-d6 HCl MW:

Note on Stoichiometry: Commercial DMSP-d6 is often sold as the hydrochloride salt to improve

stability. When calculating the concentration of the active sulfonium cation (DMSP

), one must correct for the counterion:

Mass Correction Factor:
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Isotopic Enrichment Levels
For quantitative IDMS, the isotopic enrichment must be sufficient to minimize the contribution of

the unlabeled (

) isotopologue, which would bias the native analyte measurement.

Standard Specification:

Isotopic Distribution (Theoretical for 99% D):

(Target): > 94%

: ~ 5%

(Unlabeled): < 0.1% (Negligible interference)

Synthesis & Stability Mechanisms
Synthetic Route
The synthesis of DMSP-d6 HCl typically follows the Michael addition of deuterated dimethyl

sulfide to acrylic acid under acidic conditions. This route ensures the deuterium label is located

exclusively on the S-methyl groups, preventing label loss via exchangeable protons.

Reaction Conditions

Acrylic Acid
(CH2=CH-COOH)

DMSP-d6 HCl
((CD3)2-S+-CH2CH2COOH Cl-)

Dimethyl Sulfide-d6
((CD3)2S)

HCl (gas)
Solvent

Catalyst
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Click to download full resolution via product page

Caption: Synthesis of DMSP-d6 HCl via Michael addition. The deuterium label is introduced via

the commercially available DMS-d6 precursor.

Stability & Storage
Solid State: Stable for >2 years at -20°C if protected from moisture. The HCl salt is

hygroscopic; exposure to humid air leads to hydrolysis.

Solution State: DMSP is susceptible to enzymatic cleavage (by DMSP-lyase) to form DMS

and acrylate.

Preservation: Acidify stock solutions to pH < 2 (using HCl or

). This inhibits microbial activity and stabilizes the sulfonium moiety.

Analytical Application: Isotope Dilution LC-MS/MS
The Principle of IDMS
Isotope Dilution Mass Spectrometry (IDMS) is the definitive method for DMSP quantification.

By spiking the sample with a known amount of DMSP-d6 before extraction, the internal

standard experiences the exact same extraction efficiency, matrix suppression, and ionization

variations as the native analyte.

Equation for Quantification:

Where

(Response Factor) is typically 1.0 due to identical physicochemical properties.

Experimental Protocol (HILIC-MS/MS)
Step 1: Stock Preparation

Weigh 1.77 mg of DMSP-d6 HCl (equivalent to 10 µmol).

Dissolve in 10.0 mL of Methanol:Water (1:1) + 0.1% Formic Acid.
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Final Concentration: 1.0 mM. Store at -20°C.

Step 2: Sample Extraction (Marine/Biological)

Spike: Add 10 µL of DMSP-d6 Stock to the sample pellet (algae/coral) or seawater aliquot

prior to solvent addition.

Extract: Add 1 mL Methanol (for pellets). Vortex 30s, Sonicate 10 min.

Clarify: Centrifuge at 10,000 x g for 5 min.

Dilute: Transfer supernatant to LC vial. Dilute 1:10 with Acetonitrile (to match HILIC initial

conditions).

Step 3: LC-MS/MS Parameters

Column: ZIC-HILIC or Amide-HILIC (Polar stationary phase is required for retention of the

charged sulfonium).

Mobile Phase:

A: 10 mM Ammonium Formate in Water (pH 3.5).

B: Acetonitrile.

Gradient: 90% B to 50% B over 8 minutes.

Detection: Positive ESI (Electrospray Ionization).

MRM Transitions (Multiple Reaction Monitoring):
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Analyte
Precursor (

)

Product (

)
Loss

DMSP (Native)
135.1 (

)
73.0 (Acrylic Acid) -62 (DMS)

DMSP-d6 (IS)
141.1 (

)
73.0 (Acrylic Acid) -68 (DMS-d6)

Note: The product ion (m/z 73) is often identical for both because the deuterium label is lost

with the neutral sulfide fragment. This is a "neutral loss" transition.

Analytical Workflow Diagram
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Caption: Self-validating IDMS workflow. Spiking prior to extraction corrects for recovery losses

and matrix effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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